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Compound of Interest

Compound Name: E4CPG

Cat. No.: B1139386 Get Quote

CAS Number: 170846-89-6

(RS)-α-Ethyl-4-carboxyphenylglycine (E4CPG) is a potent antagonist of group I and group II

metabotropic glutamate receptors (mGluRs), making it a valuable tool in neuroscience

research.[1][2][3][4][5][6] This technical guide provides a comprehensive overview of E4CPG,

including its chemical and physical properties, mechanism of action, relevant experimental

protocols, and the signaling pathways it modulates.

Physicochemical Properties of E4CPG
E4CPG is a white to off-white solid powder.[1][5] Its key physicochemical properties are

summarized in the table below. While an experimental melting point has not been definitively

reported in the literature, several predicted values for its physicochemical properties are

available.
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Property Value Source

CAS Number 170846-89-6 [1][2][3]

Molecular Formula C₁₁H₁₃NO₄ [1][2][4][5]

Molecular Weight 223.23 g/mol [1][2][4]

Synonyms

(RS)-α-Ethyl-4-

carboxyphenylglycine, (RS)-

ECPG

[3][7]

Purity ≥98% [3]

Appearance White to off-white solid powder [1][5]

Solubility

Insoluble in DMF, DMSO,

Ethanol. Soluble in PBS (pH

7.2) at 100 µg/ml.

[7]

Predicted Boiling Point 431.3±40.0 °C

Predicted Density 1.337±0.06 g/cm³

Predicted pKa 1.76±0.10

Storage

Store powder at -20°C for up

to 3 years. Store solutions at

-80°C for up to 1 year.

[1]

Mechanism of Action
E4CPG functions as a competitive antagonist at group I and group II metabotropic glutamate

receptors.[1][2][3][5][6] This means it binds to the same site as the endogenous ligand,

glutamate, but does not activate the receptor. Its antagonism has been demonstrated to be

more potent than that of (RS)-MCPG.[1][2][4][6]

Group I mGluRs (mGluR1 and mGluR5): These receptors are coupled to Gq proteins. Their

activation leads to the stimulation of phospholipase C (PLC), which in turn hydrolyzes

phosphatidylinositol 4,5-bisphosphate (PIP₂) into inositol 1,4,5-trisphosphate (IP₃) and

diacylglycerol (DAG). IP₃ triggers the release of intracellular calcium (Ca²⁺), and DAG
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activates protein kinase C (PKC). By blocking these receptors, E4CPG inhibits this signaling

cascade.[7]

Group II mGluRs (mGluR2 and mGluR3): These receptors are coupled to Gi/o proteins.

Their activation inhibits adenylyl cyclase, leading to a decrease in intracellular cyclic

adenosine monophosphate (cAMP) levels. E4CPG antagonizes this effect, preventing the

glutamate-induced reduction in cAMP.[7]

E4CPG has been shown to be selective for mGluR1 and mGluR2 over mGluR6 at a

concentration of 1 mM.[7] A K-B value of 0.367 mM has been reported for its action at rat

cortical mGluRs.[3][6]

Signaling Pathways Modulated by E4CPG
The antagonistic action of E4CPG on group I and II mGluRs disrupts key signaling pathways

involved in synaptic plasticity and neuronal excitability.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/product/b1139386?utm_src=pdf-body
https://www.researchgate.net/publication/261035184_A_Real-Time_Method_for_Measuring_cAMP_Production_Modulated_by_G_io-Coupled_Metabotropic_Glutamate_Receptors
https://www.benchchem.com/product/b1139386?utm_src=pdf-body
https://www.researchgate.net/publication/261035184_A_Real-Time_Method_for_Measuring_cAMP_Production_Modulated_by_G_io-Coupled_Metabotropic_Glutamate_Receptors
https://www.benchchem.com/product/b1139386?utm_src=pdf-body
https://www.researchgate.net/publication/261035184_A_Real-Time_Method_for_Measuring_cAMP_Production_Modulated_by_G_io-Coupled_Metabotropic_Glutamate_Receptors
https://pmc.ncbi.nlm.nih.gov/articles/PMC6679716/
https://www.mdpi.com/2073-4409/12/12/1588
https://www.benchchem.com/product/b1139386?utm_src=pdf-body
https://www.benchchem.com/product/b1139386?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1139386?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Extracellular Cell Membrane

Intracellular

Glutamate
mGluR1/5

Activates

E4CPG
Blocks

Gq
Activates

PLC
Activates

PIP2
Hydrolyzes

IP3

DAG

Ca²⁺ Release
Triggers

PKC Activation
Activates

Extracellular Cell Membrane Intracellular

Glutamate
mGluR2/3

Activates

E4CPG
Blocks

Gi
Activates Adenylyl

Cyclase
Inhibits

ATP

Converts cAMP PKA
Activates

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1139386?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Culture mGluR-expressing cells

Label with [³H]-myo-inositol

Pre-incubate with E4CPG

Stimulate with mGluR1/5 agonist + LiCl

Cell Lysis & IP Extraction

Quantify [³H]-IPs via Chromatography & Scintillation

Calculate IC₅₀

 

Culture mGluR-expressing cells

Pre-incubate with E4CPG

Stimulate with Forskolin + mGluR2/3 agonist

Cell Lysis

Quantify cAMP (HTRF/ELISA)

Calculate IC₅₀

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Development Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1139386#e4cpg-cas-number-and-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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